Cas no 30344-83-3 (2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt)

• Product Name: 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt
• CAS No: 30344-83-3
• MF: C₈H₃KN₂O₄S
• MW: 262.283721208572
• CID: 825514
• Update Time: 2025-10-28

2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt
• 2-Nitro-5-thiocyanat
• CID 131698398

• Inchi： 1S/C8H4N2O4S.K/c9-4-15-5-1-2-7(10(13)14)6(3-5)8(11)12;/h1-3H,(H,11,12);/q;+1/p-1
• InChI Key： RKGMQJKWYBTZHW-UHFFFAOYSA-M
• SMILES： [K+].S(C#N)C1C=CC(=C(C(=O)[O-])C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 313
• Topological Polar Surface Area: 135

Additional information on 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt

Introduction to 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt (CAS No. 30344-83-3)

2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt, identified by the Chemical Abstracts Service (CAS) number 30344-83-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, a potassium salt derivative of 2-nitro-5-thiocyanatobenzoic acid, exhibits unique structural and functional properties that make it a valuable tool in various scientific applications. The presence of both nitro and thiocyanate functional groups imparts distinct reactivity, making it particularly useful in synthetic chemistry, drug development, and analytical methodologies.

The nitro group (–NO₂) in 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt contributes to its ability to participate in redox reactions, which is a critical feature in many biochemical pathways. This group can be reduced to an amine, altering the compound's electronic properties and potentially influencing its interactions with biological targets. On the other hand, the thiocyanate group (–SCN) introduces a sulfur atom into the molecular framework, which can enhance binding affinity to certain enzymes or receptors. The combination of these two functional groups makes 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt a versatile intermediate in the synthesis of more complex molecules.

In recent years, advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The benzoic acid core of 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt provides a stable aromatic scaffold that can be modified to target specific biological pathways. For instance, researchers have explored its potential as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The potassium salt form enhances solubility and stability, making it more amenable for pharmaceutical formulations and in vitro studies.

One of the most compelling aspects of 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt is its utility in proteomics and enzyme inhibition studies. The thiocyanate moiety can act as a ligand for metalloenzymes, facilitating the development of enzyme inhibitors with therapeutic potential. Additionally, the nitro group can be selectively modified through diazotization or reduction reactions, allowing for further functionalization and customization. These properties have made it a staple in academic and industrial research laboratories.

The synthesis of 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt typically involves multi-step organic reactions starting from commercially available benzoic acid derivatives. The nitration step introduces the nitro group at the 2-position, followed by thiocyanation at the 5-position. The final step involves converting the free acid into its potassium salt form to improve handling and reactivity. Recent improvements in synthetic methodologies have focused on optimizing yields and minimizing byproduct formation, ensuring higher purity and efficiency.

Recent studies have demonstrated the role of 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt in developing novel therapeutic agents. For example, researchers have investigated its derivatives as potential anticancer agents by leveraging its ability to modulate enzyme activity involved in cell proliferation and apoptosis. The benzoic acid core is known to interact with various biological targets, including cytochrome P450 enzymes and esterases, which are critical in drug metabolism. By modifying the substituents on this scaffold, scientists can fine-tune the pharmacological properties of these compounds.

The potassium salt form of 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt offers additional advantages in pharmaceutical applications. Its enhanced solubility compared to the free acid allows for easier formulation into solutions or suspensions suitable for oral or injectable administration. This property is particularly important for drug delivery systems where bioavailability is a key concern. Furthermore, the stability of the potassium salt under various storage conditions ensures consistent quality throughout manufacturing and distribution processes.

In analytical chemistry, 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt serves as an important reagent for spectroscopic studies and chromatographic separations. Its distinct spectral fingerprints allow for accurate identification and quantification in complex mixtures. Researchers utilize this compound in high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to elucidate molecular structures and study reaction mechanisms. Its role as an internal standard or derivatization agent has been particularly valuable in metabolomics research.

The environmental impact of using 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt has also been a focus of recent investigations. While it is not classified as a hazardous substance under current regulations, proper handling and disposal protocols are essential to minimize environmental exposure. Studies have explored biodegradation pathways for this compound to assess its persistence in natural ecosystems. Efforts are ongoing to develop greener synthetic routes that reduce waste generation and energy consumption without compromising yield or purity.

Future directions in research involving 2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt include exploring its potential as a chiral auxiliary or catalyst ligand. The benzoic acid core can be functionalized with chiral groups to induce enantioselectivity in chemical reactions, which is crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects. Additionally, its ability to coordinate with transition metals makes it an attractive candidate for catalytic applications in organic synthesis.

In conclusion,2-Nitro-5-thiocyanatobenzoic Acid Potassium Salt (CAS No.30344-83-3) is a multifaceted compound with broad applications across pharmaceuticals, proteomics, and analytical chemistry.

Its unique structural features enable diverse modifications

making it indispensable

in modern chemical research.

The ongoing investigations into its pharmacological properties

and synthetic utility promise

to uncover new possibilities

for therapeutic development.

This compound exemplifies

the intersection


and practicality

in chemical biology.